molecular formula C11H13NO4 B8625438 N-(2-(7-Methoxybenzo[d][1,3]dioxol-5-yl)ethyl)formamide CAS No. 33543-00-9

N-(2-(7-Methoxybenzo[d][1,3]dioxol-5-yl)ethyl)formamide

Cat. No.: B8625438
CAS No.: 33543-00-9
M. Wt: 223.22 g/mol
InChI Key: BHADRANUIQGDDZ-UHFFFAOYSA-N
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Description

N-(2-(7-Methoxybenzo[d][1,3]dioxol-5-yl)ethyl)formamide is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

33543-00-9

Molecular Formula

C11H13NO4

Molecular Weight

223.22 g/mol

IUPAC Name

N-[2-(7-methoxy-1,3-benzodioxol-5-yl)ethyl]formamide

InChI

InChI=1S/C11H13NO4/c1-14-9-4-8(2-3-12-6-13)5-10-11(9)16-7-15-10/h4-6H,2-3,7H2,1H3,(H,12,13)

InChI Key

BHADRANUIQGDDZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC2=C1OCO2)CCNC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.95 g (30 mmol) of 2-(3-methoxy-4,5-methylenedioxyphenyl)ethylamide hydrochloride was dissolved in 30 ml of water, and the mixture was made basic with 25% sodium hydroxide aqueous solution. The mixture was extracted with 30 ml of toluene. The toluene layer was washed with 10 ml of water, added with 2.73 g (59.3 mmol) of formic acid, refluxed under heating for 2 hours at normal pressure to distill off about 15 ml of the toluene while separating the produced water by an azeotropic distillation and then cooled. The deposited crystal was filtered out, washed with 3 ml of toluene and dried to obtain 5.48 g of N-[2-(3-methoxy-4,5-methylenedioxyphenyl)ethyl]formamide (C). Yield: 83%; melting point: 108°-110° C.
Name
2-(3-methoxy-4,5-methylenedioxyphenyl)ethylamide hydrochloride
Quantity
6.95 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2.73 g
Type
reactant
Reaction Step Three

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